Cas no 450345-79-6 (1-(6-amino-5-nitropyrimidin-4-yl)piperidine-4-carboxamide)

• Product Name: 1-(6-amino-5-nitropyrimidin-4-yl)piperidine-4-carboxamide
• CAS No: 450345-79-6
• MF: C₁₀H₁₄N₆O₃
• MW: 266.25656080246
• CID: 5958702
• PubChem ID: 2958810
• Update Time: 2025-06-08

1-(6-amino-5-nitropyrimidin-4-yl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(6-amino-5-nitropyrimidin-4-yl)piperidine-4-carboxamide
• 4-Piperidinecarboxamide, 1-(6-amino-5-nitro-4-pyrimidinyl)-
• Oprea1_249468
• SR-01000570815
• SR-01000570815-1
• SDCCGMLS-0065428.P001
• 450345-79-6
• F0543-0227
• AB00668274-01
• AKOS005652066

• Inchi： 1S/C10H14N6O3/c11-8-7(16(18)19)10(14-5-13-8)15-3-1-6(2-4-15)9(12)17/h5-6H,1-4H2,(H2,12,17)(H2,11,13,14)
• InChI Key： DRMLOTOEYONGGM-UHFFFAOYSA-N
• SMILES： N1(C2C([N+]([O-])=O)=C(N)N=CN=2)CCC(C(N)=O)CC1

Computed Properties

• Exact Mass: 266.11273833g/mol
• Monoisotopic Mass: 266.11273833g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 144Ų

Experimental Properties

• Density: 1.473±0.06 g/cm3(Predicted)
• Boiling Point: 631.1±55.0 °C(Predicted)
• pka: 16.15±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxamides

Additional information on 1-(6-amino-5-nitropyrimidin-4-yl)piperidine-4-carboxamide

1-(6-amino-5-nitropyrimidin-4-yl)piperidine-4-carboxamide: A Comprehensive Overview

1-(6-amino-5-nitropyrimidin-4-yl)piperidine-4-carboxamide (CAS No. 450345-79-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of inflammatory and neurological disorders. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements related to this compound.

The chemical structure of 1-(6-amino-5-nitropyrimidin-4-yl)piperidine-4-carboxamide is composed of a piperidine ring linked to a nitropyrimidine moiety through an amide bond. The presence of the amino group and the nitro substituent on the pyrimidine ring imparts distinct chemical properties and biological activities to the molecule. The carboxamide functional group further enhances its solubility and bioavailability, making it an attractive candidate for drug development.

Several synthetic routes have been reported for the preparation of 1-(6-amino-5-nitropyrimidin-4-yl)piperidine-4-carboxamide. One of the most common methods involves the reaction of 6-amino-5-nitropyrimidin-4-one with piperidine-4-carboxylic acid in the presence of a coupling reagent such as EDC (1-(3-dimethylaminopropyl)-3-ethylcarbodiimide) and HOBt (1-hydroxybenzotriazole). This method provides high yields and purity, making it suitable for large-scale production.

In terms of biological activities, 1-(6-amino-5-nitropyrimidin-4-yl)piperidine-4-carboxamide has demonstrated significant anti-inflammatory properties. Recent studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. Additionally, it has been found to modulate the activity of key signaling pathways involved in inflammation, such as NF-kB and MAPK. These findings suggest that 1-(6-amino-5-nitropyrimidin-4-yl)piperidine-4-carboxamide could be a valuable therapeutic agent for treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 1-(6-amino-5-nitropyrimidin-4-yl)piperidine-4-carboxamide has also shown promise in the treatment of neurological disorders. Preclinical studies have indicated that this compound can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and preventing neuronal cell death. These properties make it a potential candidate for treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Recent advancements in computational chemistry have further elucidated the molecular mechanisms underlying the biological activities of 1-(6-amino-5-nitropyrimidin-4-yl)piperidine-4-carboxamide. Molecular docking studies have revealed that this compound can bind to specific protein targets involved in inflammation and neuroprotection, providing insights into its mode of action. These findings have paved the way for rational drug design and optimization strategies to enhance its therapeutic efficacy.

The safety profile of 1-(6-amino-5-nitropyrimidin-4-yl)piperidine-4-carboxamide is another critical aspect that has been extensively studied. Toxicological evaluations have shown that this compound exhibits low toxicity at therapeutic concentrations, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 1-(6-amino-5-nitropyrimidin-4-yl)piperidine-4-carboxamide (CAS No. 450345-79-6) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure, coupled with its anti-inflammatory and neuroprotective properties, makes it an attractive candidate for drug development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for future clinical applications.